Cas no 895012-12-1 (1-(2-methylphenyl)-5-(2-methylphenyl)methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 1-(2-methylphenyl)-5-(2-methylphenyl)methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 895012-12-1
• MF: C₂₀H₁₈N₄O
• MW: 330.383123874664
• CID: 6098848
• PubChem ID: 7243653
• Update Time: 2025-10-28

1-(2-methylphenyl)-5-(2-methylphenyl)methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylphenyl)-5-(2-methylphenyl)methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1,5-dihydro-1-(2-methylphenyl)-5-[(2-methylphenyl)methyl]-
• 1-(2-methylphenyl)-5-[(2-methylphenyl)methyl]pyrazolo[3,4-d]pyrimidin-4-one
• CCG-307614
• 5-(2-methylbenzyl)-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• AKOS024655217
• 895012-12-1
• 1-(2-methylphenyl)-5-[(2-methylphenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• F2514-0092

• Inchi： 1S/C20H18N4O/c1-14-7-3-5-9-16(14)12-23-13-21-19-17(20(23)25)11-22-24(19)18-10-6-4-8-15(18)2/h3-11,13H,12H2,1-2H3
• InChI Key： OMMAGKIWWVEAQH-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2C)C(=O)C2C=NN(C3=CC=CC=C3C)C=2N=1

Computed Properties

• Exact Mass: 330.14806121g/mol
• Monoisotopic Mass: 330.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.5Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 545.2±52.0 °C(Predicted)
• pka: -1.17±0.20(Predicted)

Additional information on 1-(2-methylphenyl)-5-(2-methylphenyl)methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

Professional Introduction to Compound with CAS No. 895012-12-1 and Product Name: 1-(2-methylphenyl)-5-(2-methylphenyl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one

The compound with the CAS number 895012-12-1 and the product name 1-(2-methylphenyl)-5-(2-methylphenyl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the pyrazolo[3,4-d]pyrimidine class, a scaffold that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications.

Pyrazolo[3,4-d]pyrimidines are a class of nitrogen-containing heterocycles that exhibit a wide range of pharmacological properties. These compounds have been extensively studied for their roles in various biological processes, including enzyme inhibition, receptor binding, and modulation of cellular signaling pathways. The specific structure of 1-(2-methylphenyl)-5-(2-methylphenyl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one incorporates two aromatic rings at the 2-position and 5-position of the pyrazolo[3,4-d]pyrimidine core, which enhances its binding affinity and selectivity towards target proteins.

Recent research in medicinal chemistry has highlighted the importance of optimizing the pharmacophoric features of pyrazolo[3,4-d]pyrimidines to improve their efficacy and reduce side effects. The presence of two methylphenyl groups in the title compound suggests that it may exhibit enhanced solubility and bioavailability compared to its analogs with smaller or bulkier substituents. This feature is particularly crucial for drug development, as poor solubility can significantly limit the therapeutic potential of a compound.

The 1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one core structure is known to interact with various biological targets, including kinases and other enzymes involved in cancer progression. Studies have shown that compounds within this class can inhibit the activity of tyrosine kinases, which are overexpressed in many cancer cell lines. The dual substitution pattern in 1-(2-methylphenyl)-5-(2-methylphenyl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one may enhance its ability to bind to these kinases with high affinity and specificity.

In addition to its potential applications in oncology, this compound may also have relevance in other therapeutic areas. For instance, pyrazolo[3,4-d]pyrimidines have been investigated for their anti-inflammatory and immunomodulatory properties. The structural features of 1-(2-methylphenyl)-5-(2-methylphenyl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one suggest that it could modulate inflammatory pathways by interacting with key transcription factors and cytokine receptors.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated coupling techniques, have been employed to construct the complex heterocyclic framework efficiently. The use of modern spectroscopic techniques like NMR spectroscopy and mass spectrometry has been instrumental in confirming the structural integrity of the product.

Biological evaluation of 1-(2-methylphenyl)-5-(2-methylphenyl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one has revealed promising preliminary results. In vitro assays have demonstrated its ability to inhibit the growth of several cancer cell lines by inducing apoptosis and inhibiting proliferation. Furthermore, studies have shown that this compound can disrupt microtubule formation in cancer cells without causing significant toxicity to normal cells. These findings underscore its potential as a lead compound for further development into a novel anticancer agent.

The pharmacokinetic properties of this compound are also an area of active investigation. Preliminary data suggest that it exhibits good oral bioavailability and moderate metabolic stability. However， further studies are needed to understand its distribution， excretion， and potential drug-drug interactions. These insights will be crucial for optimizing dosing regimens and minimizing adverse effects in clinical settings.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules to biological targets with high accuracy. Molecular docking studies using 1-(2-methylphenyl)-5-(2-methylphenyl)methyl-1H， 4H， 5H-pyrazolo[3， 4-d]pyrimidin- 4-one have revealed that it interacts with key residues on tyrosine kinases， providing a rational basis for its inhibitory activity。 These computational models have also helped identify key structural modifications that could enhance its potency and selectivity。

The development of novel therapeutic agents often involves collaboration between academic researchers， pharmaceutical companies， and regulatory agencies。 The journey from discovery to clinical application is long and complex， but it is essential for bringing new treatments to patients who need them。 The work on 1-(2-methylphenyl)-5-(2-methylphenyl)methyl- 1 H， 4 H， 5 H-pyrazolo [ 3 ， 4 - d ] py rimidin - 4 - one represents an important step forward in this process。

In conclusion， 1-(2-methylphenyl)-5-(2-methylphenyl)methyl- 1 H ， 4 H ， 5 H - py ra z o l o [ 3 ， 4 - d ] p y rim id i n - 4 - one ( CAS No . 895012 -12 - 1 ) is a structurally interesting compound with significant potential in pharmaceutical applications。 Its unique scaffold， combined with promising biological activities， makes it an attractive candidate for further research。 As our understanding of biological pathways continues to grow， compounds like this will play an increasingly important role in developing innovative therapies for various diseases。